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CAS No.: 55505-28-7
Cat. No.: B128204
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Executive Summary

9-Methyldecan-1-ol (CAS: 55505-28-7; Molecular Formula: C11H240) is a branched-chain fatty
alcohol often identified in the volatile organic compound (VOC) profiles of bioactive plant
extracts, such as Commelina maculata and Urena lobata.[1][2] Unlike its linear isomer (1-
undecanol), the terminal methyl branching at the C9 position introduces steric bulk that
significantly alters its physicochemical interaction with biological membranes and receptor
sites.

This technical guide provides a rigorous, self-validating framework for investigating the
bioactivity of 9-Methyldecan-1-ol. It moves beyond simple observation to mechanistic
validation, focusing on two primary hypotheses derived from its structure-activity relationship
(SAR):

» Membrane Perturbation: The methyl branch disrupts lipid packing, potentially conferring
antimicrobial properties via membrane fluidization.
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» Semiochemical Activity: Methyl-branched alcohols frequently function as insect pheromones
or repellents; this molecule acts as a candidate ligand for chemosensory proteins (CSPs).

Part 1: Physicochemical Profiling & Preparation

Objective: Establish the thermodynamic baseline for bioassays to prevent false negatives due
to solubility issues.

Before biological testing, the candidate molecule must be characterized to determine the
effective delivery vehicle. 9-Methyldecan-1-ol is lipophilic; direct aqueous dilution will result in
precipitation and erratic data.

Key Parameters (Predicted/Experimental):
e Molecular Weight: 172.31 g/mol [1][3]
e LogP (Octanol/Water): ~3.4 — 4.1 (High Lipophilicity)

e Boiling Point: ~234°C (Semi-volatile)

Solubilization Protocol

Solvent System: Dimethyl sulfoxide (DMSO) is the standard vehicle. Ethanol is a secondary
option for volatile assays.

o Stock Preparation: Dissolve 9-Methyldecan-1-ol in 100% DMSO to a concentration of 50
mM. Vortex for 30 seconds.

« Sterilization: Pass through a 0.22 pm PTFE syringe filter (Nylon filters may bind the alcohol).

o Working Solution: Dilute into culture media such that the final DMSO concentration is < 0.5%
(v/v) to avoid solvent toxicity.

Part 2: Module A - Antimicrobial & Membrane
Fluidity Investigation

Hypothesis: The C9-methyl group acts as a "wedge" in the lipid bilayer, increasing entropy and
permeability.
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Minimum Inhibitory Concentration (MIC) Assay

This protocol uses a broth microdilution method standardized by CLSI guidelines but adapted

for hydrophobic alcohols.
Target Organisms:S. aureus (Gram-positive), E. coli (Gram-negative), C. albicans (Fungal).
Step-by-Step Methodology:

 Inoculum Prep: Adjust bacterial culture to 0.5 McFarland standard (~1.5 x 108 CFU/mL), then
dilute 1:100 in Cation-Adjusted Mueller-Hinton Broth (CAMHB).

o Plate Layout: Use a 96-well polystyrene plate.

[¢]

Rows A-H: Serial 2-fold dilutions of 9-Methyldecan-1-ol (Range: 512 pg/mL to 1 pg/mL).

Control 1 (Sterility): Media + Compound only.

[¢]

[e]

Control 2 (Growth): Media + Bacteria + 0.5% DMSO.

o

Control 3 (Positive): Vancomycin or Kanamycin.
 Incubation: Seal with parafilm to prevent volatilization. Incubate at 37°C for 18—-24 hours.
e Readout: Visual turbidity or ODesoo measurement.

» Validation: Add 20 pL of 0.01% Resazurin (Alamar Blue) to wells. A shift from blue (resazurin)
to pink (resorufin) indicates metabolic activity, confirming viable cells.

Membrane Fluidity Assay (Fluorescence Anisotropy)

To prove causality (that cell death is due to membrane disruption), measure the rotational
mobility of a lipid probe.

Probe: 1,6-Diphenyl-1,3,5-hexatriene (DPH).

Workflow:
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e Liposome Generation: Prepare Large Unilamellar Vesicles (LUVs) mimicking bacterial
membranes (e.g., DPPC:DPPG 7:3).

e Labeling: Incubate LUVs with DPH (molar ratio lipid:probe 250:1) for 30 mins at 37°C.
e Treatment: Add 9-Methyldecan-1-ol at MIC and sub-MIC concentrations.
o Measurement: Measure fluorescence polarization (

) using a spectrofluorometer (Ex: 360 nm, Em: 430 nm).

e Calculation: Convert

to Anisotropy (
). A decrease in

indicates increased rotational freedom (fluidization).

Part 3: Module B - Semiochemical (Pheromone)
Profiling

Hypothesis: Volatile methyl-branched alcohols bind to insect Odorant Binding Proteins (OBPS).

Y-Tube Olfactometer Bioassay

This behavioral assay determines if 9-Methyldecan-1-ol acts as an attractant or repellent.
Subject: Model organism Drosophila melanogaster or agricultural pest (e.g., Plutella xylostella).
Protocol:

o Apparatus: Glass Y-tube (stem: 10 cm, arms: 10 cm).

e Airflow: Humidified, charcoal-filtered air at 200 mL/min.

e Stimulus:

o Arm A: Filter paper loaded with 10 L of 9-Methyldecan-1-ol (1 mg/mL in hexane).

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b128204/docs?utm_src=pdf-body#technical-framework-preliminary-investigation-of-9-methyldecan-1-ol-bioactivity
https://www.benchchem.com/product/b128204/docs?utm_src=pdf-body#technical-framework-preliminary-investigation-of-9-methyldecan-1-ol-bioactivity
https://www.benchchem.com/product/b128204/docs?utm_src=pdf-body#technical-framework-preliminary-investigation-of-9-methyldecan-1-ol-bioactivity
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128204?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Arm B: Solvent control (hexane).

e Procedure: Release insects individually at the base of the Y-tube. Record choice when the
insect crosses 1/2 length of an arm.

o Duration: 5 minutes per insect. N=30.
e Analysis: Chi-square (
) test to determine significance of deviation from 50:50 distribution.

Part 4: Visualization of Mechanism

The following diagram illustrates the proposed mechanism where the branched tail of 9-
Methyldecan-1-ol disrupts the ordered packing of the phospholipid bilayer, leading to leakage
and cell death.
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Caption: Proposed Mechanism of Action: The C9-methyl branch creates a steric wedge within
the lipid bilayer, preventing tight packing and compromising membrane integrity.

Part 5: Data Reporting & Safety
Cytotoxicity Control (MTT Assay)
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To ensure the compound is not a general toxin, determine the Selectivity Index (SI).

e Cells: Human Dermal Fibroblasts (HDFa).

o Metric:

(Cytotoxic Concentration 50%).

o Calculation:

.An

indicates a promising therapeutic window.

Summary Data Table

Organize your preliminary findings using this structure:

Assay Type Parameter Result (Example) Interpretation
High membrane
Physicochemical LogP 3.8 (Experimental) affinity; requires
DMSO carrier.
Moderate activity;
Antimicrobial MIC (S. aureus) 64 pg/mL likely membrane-
active.
) Anisotropy ( Decrease from 0.25to0  Confirms membrane
Mechanism o
) 0.15 fluidization.
) ) Potential use as insect
Behavioral Chemotaxis Index -0.6 (Repellent)
repellent.
Toxicit £00 La/mL Low mammalian
oxici > m
y (HDFa) Mo toxicity; Sl > 7.8.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 55505-28-7|9-Methyldecan-1-ol|BLD Pharm [bldpharm.com]

2. Isoundecanol | C11H240 | CID 103950 - PubChem [pubchem.ncbi.nim.nih.gov]

3. 1-Decanol, 9-methyl- (CAS 55505-28-7) - Chemical & Physical Properties by Cheméo
[chemeo.com]

4. jddtonline.info [jddtonline.info]

To cite this document: BenchChem. [Technical Framework: Preliminary Investigation of 9-
Methyldecan-1-ol Bioactivity]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b128204/docs#technical-framework-preliminary-
investigation-of-9-methyldecan-1-ol-bioactivity]

Disclaimer & Data Validity:

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b128204/docs?utm_src=pdf-body#technical-framework-preliminary-investigation-of-9-methyldecan-1-ol-bioactivity
https://pubchem.ncbi.nlm.nih.gov/compound/9-methyldecan-1-ol
https://clsi.org/standards/products/microbiology/documents/m07/
https://jddtonline.info/index.php/jddt/article/download/5722/5206
http://jddtonline.info/index.php/jddt/article/view/5696
https://www.mdpi.com/1420-3049/12/2/139
https://www.chemeo.com/cid/68-526-7/1-Decanol-9-methyl
https://www.benchchem.com/product/b128204?utm_src=pdf-custom-synthesis#bc-rfq
https://www.bldpharm.com/products/55505-28-7.html
https://pubchem.ncbi.nlm.nih.gov/compound/9-Methyldecan-1-ol
https://www.chemeo.com/cid/73-148-7/1-Decanol-9-methyl
https://www.chemeo.com/cid/73-148-7/1-Decanol-9-methyl
https://jddtonline.info/index.php/jddt/article/download/5722/5206
https://www.benchchem.com/product/b128204/docs#technical-framework-preliminary-investigation-of-9-methyldecan-1-ol-bioactivity
https://www.benchchem.com/product/b128204/docs#technical-framework-preliminary-investigation-of-9-methyldecan-1-ol-bioactivity
https://www.benchchem.com/product/b128204/docs#technical-framework-preliminary-investigation-of-9-methyldecan-1-ol-bioactivity
https://www.benchchem.com/product/b128204/docs#technical-framework-preliminary-investigation-of-9-methyldecan-1-ol-bioactivity
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128204?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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